
5-Acetyltaxachitriene A: An In-Depth Technical
Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Acetyltaxachitriene A

Cat. No.: B8259418 Get Quote

CAS Number: 187988-48-3

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Acetyltaxachitriene A is a naturally occurring bicyclic taxane diterpenoid.[1] It belongs to the

broader class of taxanes, a group of compounds that have garnered significant interest in the

scientific community, primarily due to the potent anticancer activity of prominent members like

Paclitaxel (Taxol®).[1] 5-Acetyltaxachitriene A was first isolated from the needles of the

Chinese Yew, Taxus mairei, a plant species recognized as a source of various taxoids.[1][2]

This document provides a comprehensive summary of the available technical data on 5-
Acetyltaxachitriene A.

Chemical and Physical Properties
The fundamental chemical and physical properties of 5-Acetyltaxachitriene A have been

determined and are summarized in the table below. This data is essential for its identification,

handling, and use in experimental settings.
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Property Value Source

CAS Number 187988-48-3 [2]

Molecular Formula C₃₄H₄₆O₁₄ [2]

Molecular Weight 678.72 g/mol [2]

IUPAC Name

[(1R,2S,3E,5S,7R,8E,10R,13S

)-2,5,7,9,10,13-hexaacetyloxy-

8,12,15,15-tetramethyl-4-

bicyclo[9.3.1]pentadeca-

3,8,11-trienyl]methyl acetate

[2]

Appearance Powder [2]

Solubility

Soluble in Acetone,

Chloroform, Dichloromethane,

DMSO, Ethyl Acetate

[2]

Storage Store at -20°C [2]

Isolation and Characterization
5-Acetyltaxachitriene A was identified as a new natural product during the phytochemical

investigation of Taxus mairei. Its isolation was reported in a 1999 study focused on identifying

novel taxanes from this plant source.

Experimental Protocol: Isolation from Taxus mairei
The isolation of 5-Acetyltaxachitriene A, as described in the initial discovery, involved

standard chromatographic techniques. While the full detailed protocol from the original

publication is not readily available, a general workflow for the isolation of taxoids from Taxus

species can be outlined.

Figure 1. Generalized workflow for the isolation and identification of 5-Acetyltaxachitriene A.

The structure of 5-Acetyltaxachitriene A was established primarily through one-dimensional

(1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy.[1]
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Biological Activity and Signaling Pathways
Currently, there is a significant lack of published research on the biological activity of 5-
Acetyltaxachitriene A. While its chemical relatives, the taxanes, are well-known for their

cytotoxic effects and interaction with microtubules, no specific studies have been reported for

this particular compound. Therefore, information regarding its efficacy, mechanism of action, or

any associated signaling pathways is not available in the current scientific literature.

Future Research Directions
The structural novelty of 5-Acetyltaxachitriene A as a bicyclic taxane presents an opportunity

for further investigation. Future research efforts could be directed towards:

Total Synthesis: Developing a synthetic route to obtain larger quantities of the compound for

biological screening.

In Vitro Cytotoxicity Assays: Evaluating its potential anticancer activity against a panel of

human cancer cell lines.

Mechanism of Action Studies: Investigating its interaction with cellular targets, such as

microtubules, to determine if it shares the mechanism of other taxanes.

Pharmacokinetic Profiling: Assessing its absorption, distribution, metabolism, and excretion

(ADME) properties to understand its potential as a drug candidate.

The logical progression of research for a novel natural product like 5-Acetyltaxachitriene A is

depicted in the following diagram.
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Figure 2. Logical research progression for 5-Acetyltaxachitriene A.

Conclusion
5-Acetyltaxachitriene A is a structurally interesting natural product isolated from Taxus mairei.

While its chemical and physical properties are defined, a significant gap exists in the

understanding of its biological activities and potential therapeutic applications. This presents a

clear opportunity for further research to unlock the potential of this unique taxane. The scientific

community awaits studies that will elucidate its pharmacological profile and determine its place

within the broader landscape of taxane-based drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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